Cas no 1379277-48-1 (2-ethoxy-3,5-difluorobenzenethiol)

2-Ethoxy-3,5-difluorobenzenethiol is a fluorinated aromatic thiol compound characterized by its ethoxy and difluoro substituents on the benzene ring. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of sulfur-containing heterocycles. The presence of fluorine enhances lipophilicity and metabolic stability, while the thiol group allows for versatile functionalization via nucleophilic substitution or metal-catalyzed coupling reactions. Its electron-withdrawing substituents further influence reactivity patterns, enabling selective transformations. The compound is typically handled under inert conditions due to thiol oxidation sensitivity. It is primarily used in research and fine chemical applications requiring precise molecular modifications.

2-ethoxy-3,5-difluorobenzenethiol structure

1379277-48-1 structure

Product Name:2-ethoxy-3,5-difluorobenzenethiol

CAS No:1379277-48-1

MF:C₈H₈F₂OS

MW:190.210328102112

MDL:MFCD18375508

CID:5179549

Update Time:2026-03-05

2-ethoxy-3,5-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 2-ethoxy-3,5-difluorobenzenethiol
- MDL： MFCD18375508
- Inchi： 1S/C8H8F2OS/c1-2-11-8-6(10)3-5(9)4-7(8)12/h3-4,12H,2H2,1H3
- InChI Key： GREFOVVJSWQFNB-UHFFFAOYSA-N
- SMILES： C1(S)=CC(F)=CC(F)=C1OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2

2-ethoxy-3,5-difluorobenzenethiol Pricemore >>

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abcr	AB434679-1 g	3,5-Difluoro-2-ethoxythiophenol; .	1379277-48-1		1g	€594.40	2023-06-16
abcr	AB434679-5 g	3,5-Difluoro-2-ethoxythiophenol; .	1379277-48-1		5g	€1373.40	2023-06-16
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